Cas no 106693-10-1 (1H-1,2,4-Triazole-3-octanol, 5-amino-)

• Product Name: 1H-1,2,4-Triazole-3-octanol, 5-amino-
• CAS No: 106693-10-1
• MF: C₁₀H₂₀N₄O
• MW: 212.292001724243
• CID: 1183950
• Update Time: 2024-08-05

1H-1,2,4-Triazole-3-octanol, 5-amino- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-octanol, 5-amino-

• Inchi： 1S/C10H20N4O/c11-10-12-9(13-14-10)7-5-3-1-2-4-6-8-15/h15H,1-8H2,(H3,11,12,13,14)
• InChI Key： MROZWUVVWDPGNN-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(CCCCCCCCO)=N1

Computed Properties

• Exact Mass: 212.1639

Experimental Properties

• Density: 1.142±0.06 g/cm3(Predicted)
• Boiling Point: 441.9±47.0 °C(Predicted)
• PSA: 87.82
• pka: 11.66±0.40(Predicted)